Cas no 1340095-72-8 (3-{1-(bromomethyl)-3-methylcyclohexyloxy}oxolane)

• Product Name: 3-{1-(bromomethyl)-3-methylcyclohexyloxy}oxolane
• CAS No: 1340095-72-8
• MF: C₁₂H₂₁BrO₂
• MW: 277.19794344902
• CID: 6225932
• PubChem ID: 63557670
• Update Time: 2025-05-20

3-{1-(bromomethyl)-3-methylcyclohexyloxy}oxolane Chemical and Physical Properties

Names and Identifiers

• 3-{1-(bromomethyl)-3-methylcyclohexyloxy}oxolane
• EN300-1134017
• AKOS012866624
• 1340095-72-8
• 3-((1-(Bromomethyl)-3-methylcyclohexyl)oxy)tetrahydrofuran
• 3-{[1-(bromomethyl)-3-methylcyclohexyl]oxy}oxolane
• CS-0283173

• Inchi： 1S/C12H21BrO2/c1-10-3-2-5-12(7-10,9-13)15-11-4-6-14-8-11/h10-11H,2-9H2,1H3
• InChI Key： ZDYDJFYDWJCKBC-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC(C)C1)OC1COCC1

Computed Properties

• Exact Mass: 276.07249g/mol
• Monoisotopic Mass: 276.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-{1-(bromomethyl)-3-methylcyclohexyloxy}oxolane

Introduction to 3-{1-(bromomethyl)-3-methylcyclohexyloxy}oxolane (CAS No. 1340095-72-8)

3-{1-(bromomethyl)-3-methylcyclohexyloxy}oxolane, also known by its CAS number 1340095-72-8, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromomethyl-substituted cyclohexane ring and an oxolane (tetrahydrofuran) moiety. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 3-{1-(bromomethyl)-3-methylcyclohexyloxy}oxolane is C₁₂H₂₁OBr, and its molecular weight is approximately 265.2 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as cyclohexanone and bromomethyl compounds. The synthesis process involves several steps, including bromination, substitution, and ring formation, each of which requires precise control over reaction conditions to ensure high yield and purity.

In recent years, 3-{1-(bromomethyl)-3-methylcyclohexyloxy}oxolane has been the subject of numerous studies due to its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of pharmaceuticals with diverse therapeutic profiles. For instance, researchers have explored its utility in the development of anti-inflammatory agents, antiviral drugs, and neuroprotective compounds. The bromomethyl group in particular provides a versatile handle for further functionalization, allowing for the introduction of various substituents that can modulate the biological activity of the final product.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 3-{1-(bromomethyl)-3-methylcyclohexyloxy}oxolane in the synthesis of a novel class of anti-inflammatory compounds. These compounds exhibited potent inhibitory activity against key inflammatory mediators such as COX-2 and TNF-α, making them promising candidates for the treatment of chronic inflammatory diseases. The study also demonstrated that the presence of the bromomethyl group significantly enhanced the potency and selectivity of the final compounds, underscoring the importance of this structural feature.

Beyond its pharmaceutical applications, 3-{1-(bromomethyl)-3-methylcyclohexyloxy}oxolane has also found use in other areas of chemical research. For example, it has been employed as a ligand in transition metal-catalyzed reactions, where its unique electronic properties facilitate efficient catalytic cycles. Additionally, its ability to form stable complexes with various metal ions has led to its application in coordination chemistry and materials science.

In terms of safety and handling, it is important to note that 3-{1-(bromomethyl)-3-methylcyclohexyloxy}oxolane should be handled with care due to its reactivity and potential for forming hazardous byproducts under certain conditions. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Additionally, waste disposal should be conducted in accordance with local regulations to ensure environmental safety.

The future outlook for 3-{1-(bromomethyl)-3-methylcyclohexyloxy}oxolane is promising, with ongoing research aimed at expanding its applications in both pharmaceutical and non-pharmaceutical domains. As new synthetic methods and catalytic systems are developed, it is likely that this compound will continue to play a significant role in advancing our understanding and utilization of complex organic molecules.